N1-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-fluorobenzyl)oxalamide

• IUPAC Name: N-[2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]ethyl]-N'-[(2-fluorophenyl)methyl]oxamide
• InChI: InChI=1S/C22H25ClFN3O4S/c23-17-8-10-19(11-9-17)32(30,31)27-14-4-3-6-18(27)12-13-25-21(28)22(29)26-15-16-5-1-2-7-20(16)24/h1-2,5,7-11,18H,3-4,6,12-15H2,(H,25,28)(H,26,29)
• InChI Key: FYXPEJKYFQQXQY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCNC(=O)C(=O)NCC2=CC=CC=C2F)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C22H25ClFN3O4S
• Molecular Weight: 482.0 g/mol
• CAS No.: 898460-71-4

Description

N1-(2-(1-((4-chlorophenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-fluorobenzyl)oxalamide is a useful research compound. Its molecular formula is C22H25ClFN3O4S and its molecular weight is 481.97. The purity is usually 95%.
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Scientific Research Applications

Novel Insecticide Applications

Flubendiamide, a compound structurally related to the requested chemical, has been reported to have a unique structure featuring novel substituents, showing strong insecticidal activity, especially against lepidopterous pests. This compound is noted for its safety for non-target organisms and potential role in integrated pest management programs (Tohnishi et al., 2005).

Alzheimer’s Disease Treatment Candidates

Research on derivatives structurally related to the mentioned compound revealed their potential as drug candidates for Alzheimer’s disease. Specifically, a series of N-substituted derivatives were synthesized and evaluated for their enzyme inhibition activity against acetyl cholinesterase, a key target in Alzheimer’s disease treatment (Rehman et al., 2018).

Antioxidant and Anticholinesterase Activity

A study involving the synthesis of sulfonyl hydrazone having piperidine derivatives explored their antioxidant capacity and anticholinesterase activity. Compounds exhibited significant antioxidant properties and were found to inhibit acetylcholinesterase activity, suggesting potential medicinal chemistry applications (Karaman et al., 2016).

Anticancer Agent Development

A study on propanamide derivatives bearing a 4-piperidinyl-1,3,4-oxadiazole nucleus evaluated these compounds as potential anticancer agents. The findings highlighted compounds with significant anticancer activities, suggesting the need for further studies to confirm their therapeutic usefulness (Rehman et al., 2018).

Antibacterial Activity against Plant Pathogens

Research on 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives demonstrated significant potent antimicrobial activities against bacterial and fungal pathogens of tomato plants. The study emphasized the influence of substitutions on the antibacterial activity (Vinaya et al., 2009).